Cas no 67892-57-3 (tetrasodium 4,4'-[(1-methylethylidene)bis(1,4-phenyleneoxy)]bisphthalate)

tetrasodium 4,4'-[(1-methylethylidene)bis(1,4-phenyleneoxy)]bisphthalate structure
67892-57-3 structure
Product Name:tetrasodium 4,4'-[(1-methylethylidene)bis(1,4-phenyleneoxy)]bisphthalate
CAS No:67892-57-3
MF:C31H20Na4O10
MW:644.443593025208
CID:967579
PubChem ID:21118071
Update Time:2025-04-19

tetrasodium 4,4'-[(1-methylethylidene)bis(1,4-phenyleneoxy)]bisphthalate Chemical and Physical Properties

Names and Identifiers

    • tetrasodium 4,4'-[(1-methylethylidene)bis(1,4-phenyleneoxy)]bisphthalate
    • 67892-57-3
    • NS00086368
    • DTXSID60889878
    • OMMYRRROPNMZAF-UHFFFAOYSA-J
    • Inchi: 1S/C31H24O10.4Na/c1-31(2,17-3-7-19(8-4-17)40-21-11-13-23(27(32)33)25(15-21)29(36)37)18-5-9-20(10-6-18)41-22-12-14-24(28(34)35)26(16-22)30(38)39;;;;/h3-16H,1-2H3,(H,32,33)(H,34,35)(H,36,37)(H,38,39);;;;/q;4*+1/p-4
    • InChI Key: OMMYRRROPNMZAF-UHFFFAOYSA-J
    • SMILES: [Na+].[Na+].[Na+].[Na+].O(C1C=CC(C(=O)[O-])=C(C(=O)[O-])C=1)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OC1C=CC(C(=O)[O-])=C(C(=O)[O-])C=1

Computed Properties

  • Exact Mass: 644.06472396g/mol
  • Monoisotopic Mass: 644.06472396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 6
  • Complexity: 851
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 179Ų
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